Cas no 116319-08-5 (5-Pyrimidinol,4-methyl-, 1-oxide)

• Product Name: 5-Pyrimidinol,4-methyl-, 1-oxide
• CAS No: 116319-08-5
• MF: H₃O₄P
• MW: 97.9951813220978
• CID: 131182
• PubChem ID: 22486802
• Update Time: 2025-04-19

5-Pyrimidinol,4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol,4-methyl-, 1-oxide
• 4-Methyl-5-pyrimidinol 1-oxide
• 5-Pyrimidinol, 4-methyl-, 1-oxide (9CI)
• 124046-04-4
• AVOCADAMIDOPROPALKONIUM CHLORIDE
• 116319-08-5
• 149059-06-3
• hydron;phosphate
• HYDROXY-DIOXIDO-OXO-PHOSPHORANE
• Concise etchant

• Inchi： 1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
• InChI Key： NBIIXXVUZAFLBC-UHFFFAOYSA-N
• SMILES： P(=O)([O-])([O-])[O-].[H+].[H+].[H+]

Computed Properties

• Exact Mass: 126.04298
• Monoisotopic Mass: 97.97689557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 60.06
• LogP: -2.150